N-(3,4-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20FN3O2/c1-15-9-10-19(12-16(15)2)27-23(29)20-13-17-7-5-11-26-22(17)28(24(20)30)14-18-6-3-4-8-21(18)25/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key: ULNAMKCJQXBVBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F)C
• Molecular Formula: C24H20FN3O2
• Molecular Weight: 401.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O2 and its molecular weight is 401.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, closely related to the compound , has shown significant cytotoxicity against cancer cell lines. For instance, Deady et al. (2005) extended a reaction leading to various 2-substituted carboxamides and found potent cytotoxicity against murine leukemia and lung carcinoma, with some compounds exhibiting IC50 values below 10 nM. They also demonstrated curative effects against colon tumors in mice with specific derivatives (Deady et al., 2005).

Aromatic Polyamides Synthesis

Hsiao and Liou (1998) synthesized a new aromatic dicarboxylic acid, which was used to create a series of aromatic polyamides. These polymers showed good solubility in polar solvents and had high thermal stability, with significant potential for materials science applications (Hsiao & Liou, 1998).

Electrochromic Properties

Liou and Chang (2008) synthesized novel polyamides with good solubility in organic solvents, finding them suitable for electrochromic applications due to their thermal stability and electrochromic properties (Liou & Chang, 2008).

Carboxylation-Dehydroxylation Potential

Bisaillon et al. (1993) explored the carboxylation-dehydroxylation of phenolic compounds by a methanogenic consortium, indicating potential biochemical applications of similar compounds (Bisaillon et al., 1993).

Antibacterial Activity

Egawa et al. (1984) synthesized carboxylic acid derivatives with antibacterial properties, highlighting the potential of related compounds in combating bacterial infections (Egawa et al., 1984).

Metabolism Study

Li et al. (2018) conducted a metabolism study on synthetic cannabinoids related to this compound, providing insights into their biotransformation in human liver microsomes (Li et al., 2018).